Cas no 89813-56-9 (6-Chloro-1,1,3-trioxo-4H-1lambda6,2,4-benzothiadiazine-7-sulfonamide)

• Product Name: 6-Chloro-1,1,3-trioxo-4H-1lambda6,2,4-benzothiadiazine-7-sulfonamide
• CAS No: 89813-56-9
• MF: C₇H₆ClN₃O₅S₂
• MW: 311.722637653351
• CID: 861305
• Update Time: 2023-08-03

6-Chloro-1,1,3-trioxo-4H-1lambda6,2,4-benzothiadiazine-7-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-chloro-7-sulfamyl-3(4h)-oxo-1,2,4-benzothiadiazine-1,1-dioxide
• 6-chloro-1,1,3-trioxo-4H-1λ⁶,2,4-benzothiadiazine-7-sulfonamide
• CLWJBTNSDQIMNT-UHFFFAOYSA-N
• NSC525339
• 6-chloro-2,3-dihydro-3-oxo-7-sulfamoyl-1,2,4-benzothiadiazine 1,1-dioxide
• 6-Chloro-1,1,3-trioxo-4H-1lambda6,2,4-benzothiadiazine-7-sulfonamide

• Inchi： 1S/C7H6ClN3O5S2/c8-3-1-4-6(2-5(3)17(9,13)14)18(15,16)11-7(12)10-4/h1-2H,(H2,9,13,14)(H2,10,11,12)
• InChI Key： CLWJBTNSDQIMNT-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C=C1S(N)(=O)=O)S(NC(N2)=O)(=O)=O

Computed Properties

• Exact Mass: 310.943739
• Monoisotopic Mass: 310.943739
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 152

Experimental Properties

• Density: 2.19
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.838